Cas no 2940957-63-9 (tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride)

• Product Name: tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride
• CAS No: 2940957-63-9
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.792102575302
• CID: 6800613
• PubChem ID: 169449131
• Update Time: 2025-06-08

tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2940957-63-9
• TERT-BUTYL N-METHYL-N-(2-PYRROLIDIN-3-YLETHYL)CARBAMATE HYDROCHLORIDE
• F98011
• tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride

• Inchi： 1S/C12H24N2O2.ClH/c1-12(2,3)16-11(15)14(4)8-6-10-5-7-13-9-10;/h10,13H,5-9H2,1-4H3;1H
• InChI Key： WWAHXVYFLOYEOG-UHFFFAOYSA-N
• SMILES： Cl.O(C(N(C)CCC1CNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.1604557g/mol
• Monoisotopic Mass: 264.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride

Introduction to Tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride (CAS No. 2940957-63-9)

Ter-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride, identified by its CAS number 2940957-63-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, a hydrochloride salt, exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry. The presence of a tert-butyl group and a pyrrolidine moiety in its molecular structure suggests possible interactions with biological targets, making it a candidate for further exploration in therapeutic contexts.

The compound's name, particularly the tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate portion, indicates a complex organic synthesis involving multiple functional groups. The tert-butyl group is known for its steric hindrance properties, which can influence the compound's solubility and metabolic stability. On the other hand, the pyrrolidine ring is a common pharmacophore found in many bioactive molecules, often contributing to favorable pharmacokinetic profiles. The carbamate linkage provides an additional layer of structural complexity, which may affect the compound's reactivity and biological activity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and pharmaceutical effects. The specific combination of functional groups in tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride makes it a promising candidate for further investigation in various therapeutic areas. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrrolidine ring is particularly relevant in this context, as it is commonly found in drugs that target central nervous system (CNS) receptors. Studies have shown that pyrrolidine derivatives can interact with neurotransmitter systems, potentially leading to novel therapeutic interventions. The hydrochloride salt form of this compound may enhance its solubility and bioavailability, making it more suitable for oral administration or other routes of delivery.

The tert-butyl group also plays a crucial role in modulating the pharmacological properties of the compound. Its steric bulk can influence binding affinity and selectivity when interacting with biological targets. This feature is particularly valuable in drug design, where precise control over molecular interactions is essential for achieving desired therapeutic effects while minimizing side effects. The combination of these structural elements suggests that tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride could be a versatile tool for developing new medications.

In addition to its potential applications in CNS disorders, this compound has also been investigated for its antimicrobial properties. The carbamate group is known to exhibit activity against certain bacterial and fungal strains, making it a valuable component in antimicrobial drug development. Recent studies have highlighted the importance of identifying new antimicrobial agents due to the increasing prevalence of drug-resistant pathogens. The unique structure of tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride may provide a novel scaffold for designing effective antimicrobial compounds.

The synthesis and characterization of this compound have been subjects of considerable research interest. Advanced synthetic methodologies have been employed to optimize its production, ensuring high purity and yield. Techniques such as multi-step organic synthesis, including nucleophilic substitution reactions and condensation processes, have been utilized to construct the desired molecular framework. Additionally, spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound.

The hydrochloride form of this compound is particularly noteworthy due to its enhanced stability and solubility compared to other salt forms. This property makes it more amenable to formulation into various dosage forms, such as tablets or capsules, which are commonly used in clinical settings. Furthermore, the hydrochloride salt may improve the bioavailability of the active pharmaceutical ingredient (API), ensuring more consistent therapeutic outcomes.

Ongoing research continues to explore the full potential of tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride. Preclinical studies are being conducted to evaluate its efficacy and safety profiles in animal models. These studies aim to provide a foundation for future clinical trials involving human subjects. If successful, such trials could pave the way for the compound's use in treating various diseases or conditions where current treatments are limited or ineffective.

The impact of this research extends beyond individual compounds like tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride. It contributes to broader advancements in medicinal chemistry by providing new insights into structure-activity relationships (SARs) and by identifying novel pharmacophores for drug development. These findings can inspire further innovation in synthetic chemistry and lead to the discovery of additional therapeutic agents with similar properties.

In conclusion, tert-butyl N-methyl-N-(2-pyrrolidin-3-ylethyl)carbamate;hydrochloride (CAS No. 2940957-63-9) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a promising candidate for further exploration in drug discovery and development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs.